Cas no 96833-56-6 ( )
structure
Product Name:
CAS No:96833-56-6
MF:C7H10ClN3O
MW:187.626800060272
CID:1002054
PubChem ID:53440084
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
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- 4-CHLORO-2-ETHYL-6-METHOXY-5-PYRIMIDINAMINE
- 4-chloro-2-ethyl-6-methoxypyrimidin-5-amine
- DTXSID40702354
- AKOS006307211
- 96833-56-6
-
-
- Inchi: 1S/C7H10ClN3O/c1-3-4-10-6(8)5(9)7(11-4)12-2/h3,9H2,1-2H3
- InChI Key: HWYQOSUETSTXGW-UHFFFAOYSA-N
- SMILES: ClC1C(=C(N=C(CC)N=1)OC)N
Computed Properties
- Exact Mass: 187.0512396g/mol
- Monoisotopic Mass: 187.0512396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 61Ų
Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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